Cas no 2398-17-6 (METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE)

Methyl 3-(hydroxymethyl)cyclobutanecarboxylate is a versatile cyclobutane derivative featuring both a hydroxymethyl and an ester functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of complex cyclic frameworks. The hydroxymethyl group enhances reactivity for further derivatization, while the ester moiety offers flexibility for hydrolysis or transesterification. Its rigid cyclobutane structure contributes to steric constraints, making it useful in medicinal chemistry for designing conformationally restricted analogs. The compound’s balanced polarity ensures moderate solubility in common organic solvents, facilitating handling in synthetic applications. Its well-defined reactivity profile makes it suitable for use in pharmaceuticals, agrochemicals, and materials science research.
METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE structure
2398-17-6 structure
Product Name:METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE
CAS No:2398-17-6
MF:C7H12O3
MW:144.168382644653
MDL:MFCD23701480
CID:1005777
PubChem ID:71463755
Update Time:2025-06-07

METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE
    • CIS-METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE
    • methyl 3-(hydroxymethyl)cyclobutane-1-carboxylate
    • cis-3-Hydroxymethyl-cyclobutanecarboxylic acid methyl ester
    • AKOS022184194
    • Cis-methyl3-(hydroxymethyl)cyclobutanecarboxylate
    • SB84280
    • E73577
    • trans-Methyl-3-(hydroxymethyl)cyclobutane-1-carboxylate
    • 89941-55-9
    • AM85956
    • 2398-17-6
    • CS-0056974
    • trans-3-Hydroxymethyl-cyclobutanecarboxylic acid methyl ester
    • SCHEMBL13738558
    • MFCD23701480
    • A846256
    • AS-54930
    • methyl-3-(hydroxymethyl)cyclobutane-1-carboxylatetrans-
    • AS-82628
    • CS-0054582
    • methyl trans-3-(hydroxymethyl)cyclobutanecarboxylate
    • methyl-3-(hydroxymethyl)cyclobutane-1-carboxylatecis-
    • PS-17174
    • Methyl trans-3-(Hydroxymethyl)cyclobutane-1-carboxylate
    • Methyl cis-3-(hydroxymethyl)cyclobutanecarboxylate
    • DTXSID40855672
    • DA-40708
    • SY344023
    • EN300-7162552
    • DB-360214
    • methyl3-(hydroxymethyl)cyclobutane-1-carboxylate
    • MFCD13659363
    • 1781063-46-4
    • SB22304
    • MFCD30802662
    • W11147
    • EN300-6501434
    • 3-Hydroxymethyl-cyclobutanecarboxylic acid methyl ester
    • METHYL (1S,3S)-3-(HYDROXYMETHYL)CYCLOBUTANE-1-CARBOXYLATE
    • SY097358
    • EN300-7287072
    • CS-0035906
    • A901765
    • methyl (1r,3r)-3-(hydroxymethyl)cyclobutane-1-carboxylate
    • SB22303
    • D96731
    • MDL： MFCD23701480
    • Inchi： 1S/C7H12O3/c1-10-7(9)6-2-5(3-6)4-8/h5-6,8H,2-4H2,1H3
    • InChI Key： LQUXXSRNBCFGDV-UHFFFAOYSA-N
    • SMILES： OCC1CC(C(=O)OC)C1

Computed Properties

  • Exact Mass: 144.078644241g/mol
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.133
  • Boiling Point: 209 ºC
  • Flash Point: 83 ºC

METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM203108-1g
cis-Methyl 3-(hydroxymethyl)cyclobutanecarboxylate
 2398-17-6 95%
1g
 $1224 2023-03-07
eNovation Chemicals LLC
D236635-5g
cis-Methyl 3-(hydroxymethyl)cyclobutanecarboxylate
 2398-17-6 95%
5g
 $4280 2024-08-03
eNovation Chemicals LLC
D236635-10g
cis-Methyl 3-(hydroxymethyl)cyclobutanecarboxylate
 2398-17-6 95%
10g
 $6580 2024-08-03
eNovation Chemicals LLC
Y1006621-100mg
methyl cis-3-(hydroxymethyl)cyclobutanecarboxylate
 2398-17-6 97%
100mg
 $220 2024-07-21
eNovation Chemicals LLC
Y1006621-250MG
methyl cis-3-(hydroxymethyl)cyclobutanecarboxylate
 2398-17-6 97%
250mg
 $355 2024-07-21
eNovation Chemicals LLC
Y1006621-500MG
methyl cis-3-(hydroxymethyl)cyclobutanecarboxylate
 2398-17-6 97%
500mg
 $495 2024-07-21
eNovation Chemicals LLC
Y1006621-1G
methyl cis-3-(hydroxymethyl)cyclobutanecarboxylate
 2398-17-6 97%
1g
 $705 2024-07-21
eNovation Chemicals LLC
Y1006621-5G
methyl cis-3-(hydroxymethyl)cyclobutanecarboxylate
 2398-17-6 97%
5g
 $2125 2024-07-21
eNovation Chemicals LLC
Y1006621-10G
methyl cis-3-(hydroxymethyl)cyclobutanecarboxylate
 2398-17-6 97%
10g
 $3545 2024-07-21
Chemenu
CM203108-100mg
cis-Methyl 3-(hydroxymethyl)cyclobutanecarboxylate
 2398-17-6 95%
100mg
 $283 2024-07-28

METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2398-17-6)METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE
Order Number:A846256
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:09
Price ($):200.0/538.0
Email:sales@amadischem.com

METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE Related Literature

2398-17-6 (METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2398-17-6)METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE
A846256
Purity:99%/99%
Quantity:250mg/1g
Price ($):200.0/538.0
Email